Cas no 2411283-43-5 (2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide)

• Product Name: 2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide
• CAS No: 2411283-43-5
• MF: C₁₁H₉Cl₂N₃O₂
• MW: 286.114060163498
• CID: 6056937
• PubChem ID: 154879548
• Update Time: 2025-06-14

2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide
• 2411283-43-5
• Z1562142010
• EN300-26589015
• 2-Chloro-N-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]acetamide
• 2-chloro-N-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}acetamide

• Inchi： 1S/C11H9Cl2N3O2/c12-5-9(17)14-6-10-15-16-11(18-10)7-1-3-8(13)4-2-7/h1-4H,5-6H2,(H,14,17)
• InChI Key： SGHQKIBXRPHQDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(CNC(CCl)=O)O1

Computed Properties

• Exact Mass: 285.0071819g/mol
• Monoisotopic Mass: 285.0071819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Additional information on 2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide

Recent Advances in the Study of 2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide (CAS: 2411283-43-5)

The compound 2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide (CAS: 2411283-43-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies focusing on the synthesis, biological activity, and therapeutic potential of this compound.

Recent literature highlights the role of 2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Studies have demonstrated its efficacy as a precursor in the development of antimicrobial, anticancer, and anti-inflammatory agents. The compound's unique structural features, including the 1,3,4-oxadiazole ring and chloroacetamide moiety, contribute to its diverse biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial potential of derivatives synthesized from 2411283-43-5. The results indicated significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the range of 2-8 µg/mL. Molecular docking studies suggested that these compounds inhibit bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs).

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer properties of 2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide derivatives. The study revealed potent cytotoxic effects against various cancer cell lines, particularly breast cancer (MCF-7) and colon cancer (HCT-116), with IC50 values ranging from 0.5 to 5 µM. Mechanistic studies indicated that these compounds induce apoptosis through the mitochondrial pathway and inhibit tubulin polymerization.

The compound's potential in addressing inflammatory disorders was also examined in a 2024 study published in European Journal of Medicinal Chemistry. Researchers found that derivatives of 2411283-43-5 exhibited strong inhibitory effects on pro-inflammatory cytokines (TNF-α, IL-6) and cyclooxygenase-2 (COX-2) enzyme, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and environmentally friendly methods for producing 2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide. A 2023 publication in Green Chemistry described a microwave-assisted synthesis approach that reduced reaction times from hours to minutes while maintaining high yields (>85%). This development is particularly significant for scaling up production for preclinical studies.

Despite these promising findings, challenges remain in the development of 2411283-43-5-based therapeutics. Current research is addressing issues related to bioavailability, metabolic stability, and selectivity. Several research groups are employing structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile while minimizing potential off-target effects.

In conclusion, 2-chloro-N-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}acetamide (CAS: 2411283-43-5) represents a versatile scaffold with multiple therapeutic applications. The recent studies discussed in this briefing demonstrate its potential as a lead compound for developing novel antimicrobial, anticancer, and anti-inflammatory agents. Future research directions will likely focus on clinical translation, with particular emphasis on pharmacokinetic optimization and toxicological evaluation.